Cas no 1355733-65-1 (N-(1-cyanobutyl)-1-(pyrimidin-2-yl)piperidine-4-carboxamide)

• Product Name: N-(1-cyanobutyl)-1-(pyrimidin-2-yl)piperidine-4-carboxamide
• CAS No: 1355733-65-1
• MF: C₁₅H₂₁N₅O
• MW: 287.360142469406
• CID: 6237468
• PubChem ID: 56823338
• Update Time: 2025-10-31

N-(1-cyanobutyl)-1-(pyrimidin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanobutyl)-1-(pyrimidin-2-yl)piperidine-4-carboxamide
• N-(1-cyanobutyl)-1-pyrimidin-2-ylpiperidine-4-carboxamide
• 1355733-65-1
• Z1023405126
• EN300-26684690
• AKOS032988112

• Inchi： 1S/C15H21N5O/c1-2-4-13(11-16)19-14(21)12-5-9-20(10-6-12)15-17-7-3-8-18-15/h3,7-8,12-13H,2,4-6,9-10H2,1H3,(H,19,21)
• InChI Key： WWDOWBICYSSMOX-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2N=CC=CN=2)CC1)NC(C#N)CCC

Computed Properties

• Exact Mass: 287.17461031g/mol
• Monoisotopic Mass: 287.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(1-cyanobutyl)-1-(pyrimidin-2-yl)piperidine-4-carboxamide

Comprehensive Overview of N-(1-cyanobutyl)-1-(pyrimidin-2-yl)piperidine-4-carboxamide (CAS No. 1355733-65-1)

N-(1-cyanobutyl)-1-(pyrimidin-2-yl)piperidine-4-carboxamide, identified by its CAS number 1355733-65-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a piperidine core, a pyrimidine ring, and a cyanobutyl side chain, making it a subject of interest for drug discovery and medicinal chemistry applications. Its structural complexity and potential bioactivity align with current trends in targeting kinase inhibitors and GPCR modulators, which are hot topics in precision medicine.

The compound's molecular formula and weight are critical for researchers focusing on small-molecule therapeutics. Recent advancements in AI-driven drug design have highlighted the importance of such compounds in accelerating hit-to-lead optimization. Users frequently search for terms like "piperidine derivatives in drug discovery" or "pyrimidine-based bioactive compounds," reflecting the growing demand for innovative scaffolds. The cyanobutyl moiety, in particular, is often associated with enhanced blood-brain barrier permeability, a key consideration in CNS drug development.

From a synthetic chemistry perspective, N-(1-cyanobutyl)-1-(pyrimidin-2-yl)piperidine-4-carboxamide exemplifies modern heterocyclic chemistry techniques. Its carboxamide linkage and nitrile functional group offer versatile sites for further derivatization, a feature highly relevant to combinatorial chemistry approaches. Searches for "structure-activity relationship (SAR) studies" often intersect with discussions about such multifunctional compounds, especially in fragment-based drug design.

The compound's potential applications extend to biomarker research and proteomics, areas where users commonly inquire about "small-molecule probes for target validation." Its pyrimidin-2-yl component is structurally analogous to nucleotides, sparking interest in epigenetic modulation and RNA-targeting therapies—two rapidly evolving fields in personalized medicine. This aligns with Google Trends data showing increased searches for "next-generation therapeutics" and "precision oncology targets."

Quality control and analytical characterization of CAS 1355733-65-1 involve advanced techniques like LC-MS and NMR spectroscopy, topics frequently searched alongside "pharmaceutical impurity profiling." The compound's chromatographic behavior and stability under physiological conditions are crucial parameters for researchers optimizing formulation strategies, another trending subject in drug delivery system discussions.

In the context of green chemistry initiatives, synthetic routes for N-(1-cyanobutyl)-1-(pyrimidin-2-yl)piperidine-4-carboxamide that minimize hazardous byproducts are gaining traction. This responds to frequent queries about "environmentally friendly synthetic protocols" and "catalytic methods in heterocycle synthesis." The compound's logP and solubility profile also make it a case study for computational ADMET prediction tools, a hot topic in cheminformatics circles.

Patent literature reveals growing interest in 1355733-65-1 as a building block for protein-protein interaction inhibitors, addressing search trends like "undruggable targets in cancer." Its three-dimensional conformation enables exploration of allosteric binding sites, connecting to popular queries about "conformational analysis in drug design." The piperidine-4-carboxamide segment specifically attracts attention in neurological disorder research, particularly for neurodegenerative disease targets.

Emerging applications in chemical biology leverage this compound's ability to serve as a pharmacophore in target identification studies. Laboratory supply searches often include "high-purity research chemicals" and "custom synthesis services," reflecting the compound's niche but growing market presence. Its crystallographic data contributes to molecular docking studies, another area with rising search volume in virtual screening methodologies.

The compound's spectroscopic fingerprints are valuable for quality assurance protocols, addressing common concerns about "batch-to-batch reproducibility" in preclinical research. Its thermal stability parameters also make it relevant to discussions about "lyophilization compatibility" in biopharmaceutical manufacturing—a subject with increasing search interest due to mRNA vaccine production advancements.

Future research directions for N-(1-cyanobutyl)-1-(pyrimidin-2-yl)piperidine-4-carboxamide may explore its potential in photopharmacology or as a covalent inhibitor scaffold, both trending topics in chemical biology forums. The compound exemplifies how multifunctional heterocycles continue to drive innovation across therapeutic areas, answering persistent search queries about "privileged structures in medicinal chemistry" and "scaffold hopping strategies."